Cas no 1211537-67-5 (2-methyl-2-6-(trifluoromethyl)pyridin-3-ylpropanoic acid)

• Product Name: 2-methyl-2-6-(trifluoromethyl)pyridin-3-ylpropanoic acid
• CAS No: 1211537-67-5
• MF: C₁₀H₁₀F₃NO₂
• MW: 233.187113285065
• CID: 6214895
• PubChem ID: 117274259
• Update Time: 2025-08-01

2-methyl-2-6-(trifluoromethyl)pyridin-3-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-6-(trifluoromethyl)pyridin-3-ylpropanoic acid
• 1211537-67-5
• EN300-1138840
• 2-Methyl-2-(6-(trifluoromethyl)pyridin-3-yl)propanoic acid
• 2-methyl-2-[6-(trifluoromethyl)pyridin-3-yl]propanoic acid

• Inchi： 1S/C10H10F3NO2/c1-9(2,8(15)16)6-3-4-7(14-5-6)10(11,12)13/h3-5H,1-2H3,(H,15,16)
• InChI Key： KUTLSBWNXFAXPE-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C=N1)C(C(=O)O)(C)C)(F)F

Computed Properties

• Exact Mass: 233.06636305g/mol
• Monoisotopic Mass: 233.06636305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 50.2Ų

Additional information on 2-methyl-2-6-(trifluoromethyl)pyridin-3-ylpropanoic acid

Introduction to 2-Methyl-2-(6-(trifluoromethyl)pyridin-3-yl)propanoic Acid (CAS No. 1211537-67-5)

2-Methyl-2-(6-(trifluoromethyl)pyridin-3-yl)propanoic acid, with the CAS number 1211537-67-5, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as MTPA, is characterized by its unique structural features, including a trifluoromethyl group and a pyridine ring, which contribute to its diverse biological activities and potential therapeutic applications.

The chemical structure of 2-methyl-2-(6-(trifluoromethyl)pyridin-3-yl)propanoic acid consists of a propanoic acid moiety attached to a substituted pyridine ring. The presence of the trifluoromethyl group imparts significant electronic and steric effects, which can influence the compound's reactivity, solubility, and biological properties. These characteristics make it an attractive candidate for various applications in drug discovery and development.

Recent studies have highlighted the potential of MTPA in several therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that MTPA exhibits potent anti-inflammatory properties. The compound has been found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising lead for the development of new anti-inflammatory drugs. Additionally, its ability to modulate specific signaling pathways involved in inflammation suggests potential applications in treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

In the realm of oncology, MTPA has demonstrated promising anticancer activities. Studies have shown that it can induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action appears to involve the disruption of mitochondrial function and the activation of caspase-dependent pathways. These findings suggest that MTPA could be a valuable addition to the arsenal of anticancer agents, particularly for treating refractory cancers.

Beyond its direct biological activities, MTPA has also been explored as a synthetic intermediate in the preparation of more complex molecules. Its unique structural features make it an excellent building block for constructing multifunctional compounds with enhanced pharmacological profiles. For example, researchers have utilized MTPA as a key intermediate in the synthesis of novel inhibitors targeting specific enzymes involved in disease pathways.

The synthesis of 2-methyl-2-(6-(trifluoromethyl)pyridin-3-yl)propanoic acid has been extensively studied, with several efficient routes reported in the literature. One common approach involves the reaction of 6-(trifluoromethyl)pyridine with an appropriate electrophile followed by hydrolysis to yield the final product. Advances in synthetic methods have led to improved yields and purity, facilitating large-scale production for both research and commercial purposes.

In terms of safety and regulatory considerations, MTPA is generally considered safe for use in laboratory settings when proper handling protocols are followed. However, as with any chemical compound, appropriate precautions should be taken to ensure safe handling and storage. Regulatory agencies such as the Environmental Protection Agency (EPA) and the Food and Drug Administration (FDA) provide guidelines for the safe use and disposal of such compounds.

The future outlook for MTPA is promising, with ongoing research aimed at further elucidating its biological activities and optimizing its therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive innovation in this area, leading to the development of new drugs with improved efficacy and safety profiles.

In conclusion, 2-methyl-2-(6-(trifluoromethyl)pyridin-3-yl)propanoic acid (CAS No. 1211537-67-5) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development into novel therapeutic agents.